1-ethyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-[1-[(4-methylphenyl)methyl]piperidin-4-yl]methanone
• InChI: InChI=1S/C20H31N3O/c1-3-21-12-14-23(15-13-21)20(24)19-8-10-22(11-9-19)16-18-6-4-17(2)5-7-18/h4-7,19H,3,8-16H2,1-2H3
• InChI Key: UFXCZBJGDWYREO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CCN(CC2)CC3=CC=C(C=C3)C
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

1-ethyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly known as E-4018 and is widely used in the development of new drugs. E-4018 has been found to have a wide range of biochemical and physiological effects, which make it a valuable tool in the study of various diseases and disorders.

Mechanism of Action

The mechanism of action of E-4018 is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of various enzymes, including proteases and kinases, which play important roles in the development and progression of various diseases.
Biochemical and Physiological Effects:
E-4018 has been found to have a wide range of biochemical and physiological effects. This compound has been shown to modulate the activity of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior. E-4018 has also been shown to have potent anti-inflammatory and antioxidant activity, making it a promising candidate for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

E-4018 has several advantages as a tool for scientific research. This compound is readily available and relatively inexpensive, making it accessible to researchers. E-4018 has also been shown to have potent activity at low concentrations, which makes it a valuable tool for studying biological processes. However, there are also limitations to the use of E-4018 in lab experiments. This compound has been found to have low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of E-4018. One area of research is the development of new drugs based on the structure of E-4018. This compound has been found to have potent anti-cancer activity, and there is potential for the development of new anti-cancer drugs based on this compound. Another area of research is the study of the mechanism of action of E-4018. Further research is needed to fully understand how this compound modulates various biological processes and how it can be used to develop new drugs for the treatment of various diseases.

Scientific Research Applications

E-4018 has been extensively used in scientific research due to its ability to modulate various biological processes. This compound has been found to have a wide range of applications, including the study of neurological disorders, cardiovascular diseases, and cancer. E-4018 has been shown to have potent anti-cancer activity, making it a promising candidate for the development of new anti-cancer drugs.